Cas no 651706-15-9 ((4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine)

• Product Name: (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• CAS No: 651706-15-9
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 1011765
• PubChem ID: 3469612
• Update Time: 2025-06-11

(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-Tetrahydrobenzo[d]thiazol-2-yl)methanamine
• 4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethanamine
• (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• SCHEMBL3243620
• AKOS000210001
• CS-0234698
• G30380
• CHEMBL4525561
• 651706-15-9
• C-(4,5,6,7-TETRAHYDRO-BENZOTHIAZOL-2-YL)-METHYLAMINE HYDROCHLORIDE
• MFCD05221863
• 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• (4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)amine
• EN300-145909

• MDL： MFCD05221863
• Inchi： 1S/C8H12N2S/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-5,9H2
• InChI Key： MVXOUEFCXDHEAR-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC2=C1CCCC2

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine

Introduction to (4,5,6,7-Tetrahydro-1,3-Benzothiazol-2-yl)methanamine (CAS No. 651706-15-9)

(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-yl)methanamine, also known by its CAS number 651706-15-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications.

The structure of (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine features a benzothiazole ring fused with a tetrahydro group and an amino functional group attached to the methylene bridge. This unique structural arrangement contributes to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

Recent studies have highlighted the potential of (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine in the development of novel drugs. One notable area of research is its use as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases associated with cancer progression.

In addition to its role in enzyme inhibition, (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine has shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California found that this compound can modulate neurotransmitter levels and protect neuronal cells from oxidative stress. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological properties of (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine are further enhanced by its favorable pharmacokinetic profile. Studies have shown that it exhibits good oral bioavailability and low toxicity in preclinical models. This makes it an attractive candidate for further drug development and clinical trials.

From a synthetic perspective, the preparation of (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine involves several well-established chemical reactions. One common route involves the cyclization of an appropriate thiourea derivative followed by reduction and subsequent functional group manipulation. The versatility of this synthetic approach allows for the easy modification of the molecule to create a wide range of analogs with tailored biological activities.

In conclusion, (4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine (CAS No. 651706-15-9) is a promising compound with a broad spectrum of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new therapeutic applications will be discovered, contributing to the advancement of healthcare and medicine.